Cas no 84000-74-8 (2-Tert-butyl-4,6-dinitrophenol;methanamine)

• Product Name: 2-Tert-butyl-4,6-dinitrophenol;methanamine
• CAS No: 84000-74-8
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 888905
• Update Time: 2023-08-03

2-Tert-butyl-4,6-dinitrophenol;methanamine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4,6-dinitrophenol, compound with methylamine (1:1)
• 2-tert-butyl-4,6-dinitrophenol,methanamine
• 2-tert-Butyl-4,6-dinitrophenol--methanamine (1/1)
• 2-Tert-butyl-4,6-dinitrophenol;methanamine

• Inchi： 1S/C10H12N2O5.CH5N/c1-10(2,3)7-4-6(11(14)15)5-8(9(7)13)12(16)17;1-2/h4-5,13H,1-3H3;2H2,1H3
• InChI Key： TVZLWEAKUQLGNV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-].NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 316
• Topological Polar Surface Area: 138